Cas no 162739-32-4 (12-Oxa-2,3,7,10-tetraazatridecanoicacid,5-hydroxy-3-[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-8,11-dioxo-6-(phenylmethyl)-13-(2-pyridinyl)-,3-pyridinylmethyl ester, [5S-(5R*,6R*,9R*)]- (9CI))

• Product Name: 12-Oxa-2,3,7,10-tetraazatridecanoicacid,5-hydroxy-3-[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-8,11-dioxo-6-(phenylmethyl)-13-(2-pyridinyl)-,3-pyridinylmethyl ester, [5S-(5R*,6R*,9R*)]- (9CI)
• CAS No: 162739-32-4
• MF: C₃₇H₄₄N₆O₇
• MW: 684.781269073486
• CID: 182556
• PubChem ID: 475588
• Update Time: 2025-04-19

12-Oxa-2,3,7,10-tetraazatridecanoicacid,5-hydroxy-3-[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-8,11-dioxo-6-(phenylmethyl)-13-(2-pyridinyl)-,3-pyridinylmethyl ester, [5S-(5R*,6R*,9R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 12-Oxa-2,3,7,10-tetraazatridecanoicacid,5-hydroxy-3-[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-8,11-dioxo-6-(phenylmethyl)-13-(2-pyridinyl)-,3-pyridinylmethyl ester, [5S-(5R*,6R*,9R*)]- (9CI)
• 12-Oxa-2,3,7,10-tetraazatridecanoicacid,5-hydroxy-3-[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-8,11-dioxo-6-(phenylmethyl)-1
• 162739-32-4
• DTXSID00936739
• 5S-N-((2-Pyridinyl)methoxycarbonyl)-L-valinylamino-2-N-((3-pyridinyl)methoxycarbonyl)amino-4S-hydroxy-1-p-methoxyphenyl-6-phenyl-2-azahexane
• 2-pyridylmethyl N-[(1S)-1-[[(1S,2S)-1-benzyl-2-hydroxy-3-[(4-methoxyphenyl)methyl-(3-pyridylmethoxycarbonylamino)amino]propyl]carbamoyl]-2-methyl-propyl]carbamate
• N-[3-Hydroxy-4-(2-{hydroxy[(pyridin-3-yl)methoxy]methylidene}-1-[(4-methoxyphenyl)methyl]hydrazinyl)-1-phenylbutan-2-yl]-2-({hydroxy[(pyridin-2-yl)methoxy]methylidene}amino)-3-methylbutanimidic acid

• Inchi： 1S/C37H44N6O7/c1-26(2)34(41-36(46)50-25-30-13-7-8-19-39-30)35(45)40-32(20-27-10-5-4-6-11-27)33(44)23-43(22-28-14-16-31(48-3)17-15-28)42-37(47)49-24-29-12-9-18-38-21-29/h4-19,21,26,32-34,44H,20,22-25H2,1-3H3,(H,40,45)(H,41,46)(H,42,47)/t32-,33-,34-/m0/s1
• InChI Key： GUKAPVRDLSTKBU-AFEGWXKPSA-N
• SMILES： O[C@@H](CN(CC1C=CC(=CC=1)OC)NC(=O)OCC1C=NC=CC=1)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC(=O)OCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 684.32742
• Monoisotopic Mass: 684.327148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 19
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164
• XLogP3: 4.4

Experimental Properties

• Density: 1.245
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.596
• PSA: 164.24